1,3,5-Cyclohexanetrimethanol
Description
1,3,5-Cyclohexanetrimethanol (C₉H₁₈O₃) is a cyclohexane-based triol with three hydroxymethyl groups positioned at the 1, 3, and 5 carbon atoms of the cyclohexane ring. This compound is primarily utilized in polymer chemistry, particularly in synthesizing biodegradable poly(ortho esters) (POEs). Its rigid stereochemistry and hydroxyl group arrangement influence polymer crystallinity, thermal stability, and mechanical properties.
Properties
CAS No. |
5962-82-3 |
|---|---|
Molecular Formula |
C9H18O3 |
Molecular Weight |
174.24 g/mol |
IUPAC Name |
[3,5-bis(hydroxymethyl)cyclohexyl]methanol |
InChI |
InChI=1S/C9H18O3/c10-4-7-1-8(5-11)3-9(2-7)6-12/h7-12H,1-6H2 |
InChI Key |
GTVHYMGRLVPCJJ-UHFFFAOYSA-N |
SMILES |
C1C(CC(CC1CO)CO)CO |
Canonical SMILES |
C1C(CC(CC1CO)CO)CO |
Other CAS No. |
5962-82-3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Synthetic Pathways: 1,1,4-Cyclohexanetrimethanol is synthesized via multistep reactions involving cyclohexane derivatives and orthoesters . Similar routes are hypothesized for 1,3,5-isomer synthesis.
- Toxicity and Safety: Cyclohexanemethanol requires precautions (e.g., ventilation, PPE) due to irritant properties ; triols likely share similar handling requirements.
- Data Limitations: Direct comparisons of 1,3,5-Cyclohexanetrimethanol with analogs are hindered by insufficient published studies. Further research is needed to characterize its thermal behavior and biodegradation profile.
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